Cas no 1269292-15-0 (2-(1-(4-Fluorophenyl)-1H-pyrazol-5-yl)pyrimidine)

• Product Name: 2-(1-(4-Fluorophenyl)-1H-pyrazol-5-yl)pyrimidine
• CAS No: 1269292-15-0
• MF: C₁₃H₉FN₄
• MW: 240.235765218735
• CID: 1089329
• PubChem ID: 56956120
• Update Time: 2025-10-29

2-(1-(4-Fluorophenyl)-1H-pyrazol-5-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-(1-(4-Fluorophenyl)-1H-pyrazol-5-yl)pyrimidine
• 2-[2-(4-fluorophenyl)pyrazol-3-yl]pyrimidine
• AKOS022172627
• 1269292-15-0
• 2-[1-(4-Fluorophenyl)-1H-pyrazol-5-yl]pyrimidine
• DTXSID40719043

• Inchi： 1S/C13H9FN4/c14-10-2-4-11(5-3-10)18-12(6-9-17-18)13-15-7-1-8-16-13/h1-9H
• InChI Key： SVUIVTLFODOLTF-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C(C2N=CC=CN=2)=CC=N1

Computed Properties

• Exact Mass: 240.08112447g/mol
• Monoisotopic Mass: 240.08112447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 43.6Ų

Additional information on 2-(1-(4-Fluorophenyl)-1H-pyrazol-5-yl)pyrimidine

2-(1-(4-Fluorophenyl)-1H-pyrazol-5-yl)pyrimidine (CAS No. 1269292-15-0): A Comprehensive Overview

2-(1-(4-Fluorophenyl)-1H-pyrazol-5-yl)pyrimidine (CAS No. 1269292-15-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, featuring a pyrazole-pyrimidine hybrid structure, is widely studied for its potential applications in drug discovery and material science. Its unique molecular architecture makes it a valuable intermediate for synthesizing bioactive molecules.

The compound's structure combines a fluorophenyl group with a pyrazole ring linked to a pyrimidine moiety, which contributes to its diverse reactivity and binding properties. Researchers are particularly interested in its role as a building block for kinase inhibitors, a class of compounds that have revolutionized cancer treatment in recent years. The presence of the fluorine atom enhances the molecule's metabolic stability and bioavailability, making it a preferred choice for medicinal chemistry applications.

In the pharmaceutical industry, 2-(1-(4-Fluorophenyl)-1H-pyrazol-5-yl)pyrimidine derivatives are being explored for their potential in treating various diseases. Recent studies have focused on its application in developing JAK inhibitors, which are crucial for autoimmune disease therapies. The compound's ability to modulate specific biological pathways has made it a subject of intense research in academic and industrial laboratories worldwide.

From a synthetic chemistry perspective, the preparation of 1269292-15-0 typically involves multi-step organic reactions, including condensation and cyclization processes. The purity and yield of this compound are critical factors that determine its suitability for downstream applications. Advanced analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize and validate its structure.

The market demand for pyrazole-pyrimidine derivatives has been steadily increasing, driven by the growing need for novel therapeutic agents. Pharmaceutical companies are actively screening libraries of such compounds to identify potential drug candidates. The 4-fluorophenyl substitution pattern in 2-(1-(4-Fluorophenyl)-1H-pyrazol-5-yl)pyrimidine has shown particular promise in improving drug-like properties, making it a valuable scaffold in lead optimization programs.

Recent advancements in AI-driven drug discovery have further highlighted the importance of compounds like 1269292-15-0. Machine learning algorithms are being used to predict the biological activity of similar structures, accelerating the identification of promising candidates. This intersection of computational chemistry and experimental validation represents one of the most exciting developments in modern pharmaceutical research.

Environmental and safety considerations are paramount when working with 2-(1-(4-Fluorophenyl)-1H-pyrazol-5-yl)pyrimidine. While not classified as hazardous under standard regulations, proper handling procedures should always be followed in laboratory settings. Researchers are increasingly focusing on developing green chemistry approaches for synthesizing such compounds, minimizing waste and energy consumption.

The patent landscape surrounding pyrazole-pyrimidine derivatives is rapidly evolving, with numerous applications filed in recent years covering various therapeutic areas. Intellectual property considerations are crucial for companies developing products based on this chemical scaffold. The specific substitution pattern of 1269292-15-0 offers unique opportunities for patent differentiation in competitive markets.

Analytical method development for 2-(1-(4-Fluorophenyl)-1H-pyrazol-5-yl)pyrimidine represents another active area of research. Scientists are working to establish robust quality control protocols to ensure batch-to-batch consistency, particularly for pharmaceutical applications. The development of sensitive detection methods has become increasingly important as regulatory requirements for impurity profiling become more stringent.

Looking to the future, 1269292-15-0 and related compounds are expected to play a significant role in addressing unmet medical needs. The ongoing exploration of its structure-activity relationships continues to yield valuable insights for drug design. As research progresses, we anticipate seeing more clinical candidates emerging from this chemical class, potentially leading to breakthrough therapies in various disease areas.

For researchers and manufacturers interested in 2-(1-(4-Fluorophenyl)-1H-pyrazol-5-yl)pyrimidine, it's essential to stay updated on the latest synthetic methodologies and application developments. The compound's versatility ensures its relevance across multiple scientific disciplines, from medicinal chemistry to materials science. As the field advances, we can expect to see innovative uses for this molecular scaffold that extend beyond current applications.

The global supply chain for pyrazole-pyrimidine derivatives has become increasingly sophisticated, with specialized manufacturers offering custom synthesis services. Quality assurance and regulatory compliance are critical factors when sourcing 1269292-15-0, particularly for pharmaceutical applications. The development of scalable production processes remains an active area of research to meet the growing demand for this valuable intermediate.

In conclusion, 2-(1-(4-Fluorophenyl)-1H-pyrazol-5-yl)pyrimidine (CAS No. 1269292-15-0) represents a fascinating case study in modern chemical research. Its unique structural features and diverse potential applications make it a compound of significant interest across multiple industries. As scientific understanding of its properties deepens and new synthetic methodologies emerge, we can anticipate continued growth in both fundamental research and practical applications of this versatile molecule.